5-bromo-N'-[(1E)-ethylidene]-2-hydroxybenzohydrazide

• IUPAC Name: 5-bromo-N-[(E)-ethylideneamino]-2-hydroxybenzamide
• InChI: InChI=1S/C9H9BrN2O2/c1-2-11-12-9(14)7-5-6(10)3-4-8(7)13/h2-5,13H,1H3,(H,12,14)/b11-2+
• InChI Key: FXGNKNCWYDSVDX-BIIKFXOESA-N
• Canonical SMILES: CC=NNC(=O)C1=C(C=CC(=C1)Br)O
• Isomeric SMILES: C/C=N/NC(=O)C1=C(C=CC(=C1)Br)O
• Molecular Formula: C9H9BrN2O2
• Molecular Weight: 257.08 g/mol

Description

5-bromo-N'-[(1E)-ethylidene]-2-hydroxybenzohydrazide, also known as BHBr, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BHBr belongs to the class of hydrazide derivatives and has been found to exhibit antitumor, anti-inflammatory, and antiviral properties. In

Scientific Research Applications

Fluorescent Properties and Hydrothermal Synthesis

A study involved the hydrothermal synthesis of a new dinuclear Zn(II) complex using a compound related to 5-bromo-N'-[(1E)-ethylidene]-2-hydroxybenzohydrazide. This complex exhibited enhanced fluorescent properties compared to the ligand, indicating potential applications in materials science and sensor technology (Ji Chang–you, 2012).

Antibacterial Activity

Another study synthesized a nickel(II) complex with a new acylhydrazone related to this compound and evaluated its antibacterial activity. The complex demonstrated higher antibacterial activity against E. coli, S. aureus, and B. subtilis than the ligand, highlighting its potential in antimicrobial applications (W. Yu-jie, 2011).

Synthesis of Novel Compounds

A research effort focused on the synthesis of new compounds using this compound as a starting material. This work led to the creation of compounds with potential applications in drug development and organic chemistry (Nguyen Van Thin et al., 2019).

Crystal Structure Determination

The crystal structures of Schiff bases derived from this compound were determined, providing insights into their molecular configurations and potential interactions in complex formulations. This research aids in understanding the structural basis for the properties and reactivity of these compounds (Mei-An Zhu & X. Qiu, 2011).

Antimicrobial Screening

Compounds synthesized from this compound were screened for antimicrobial activities, indicating their potential use in developing new antibacterial agents. This underscores the importance of such compounds in addressing the growing concern of antibiotic resistance (H. M. N. Kumari et al., 2019).